Cas no 2034464-57-6 (N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 2034464-57-6
• MF: C₁₇H₁₄F₃N₅O
• MW: 361.321173191071
• CID: 5751762
• PubChem ID: 122162686
• Update Time: 2025-07-10

N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-6-(trifluoromethyl)nicotinamide
• F6573-0263
• AKOS032463870
• 2034464-57-6
• N-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide

• Inchi： 1S/C17H14F3N5O/c1-25-14(6-7-24-25)13-4-2-11(8-21-13)9-23-16(26)12-3-5-15(22-10-12)17(18,19)20/h2-8,10H,9H2,1H3,(H,23,26)
• InChI Key： ZAJIGHZNLBKVBZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(NCC1=CN=C(C=C1)C1=CC=NN1C)=O)(F)F

Computed Properties

• Exact Mass: 361.11504457g/mol
• Monoisotopic Mass: 361.11504457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.7Ų

Additional information on N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide

Comprehensive Overview of N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034464-57-6)

The compound N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034464-57-6) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core and a trifluoromethyl group, makes it a subject of interest for scientists exploring novel bioactive compounds. The presence of the 1-methyl-1H-pyrazol-5-yl moiety further enhances its versatility, enabling interactions with various biological targets.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on drug discovery and precision agriculture, where researchers seek compounds with improved efficacy and minimal environmental impact. The CAS No. 2034464-57-6 compound exemplifies this trend, as its structural attributes make it a promising candidate for further investigation in these fields.

One of the key advantages of N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide is its potential application in kinase inhibition. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with numerous diseases. The compound's ability to modulate kinase activity could pave the way for new therapeutic strategies, particularly in oncology and inflammatory disorders. Additionally, its pyridine and pyrazole components are known to contribute to binding affinity and selectivity, making it a valuable scaffold for medicinal chemistry.

From an agrochemical perspective, the trifluoromethyl group in CAS No. 2034464-57-6 is noteworthy. This functional group is often incorporated into pesticides and herbicides due to its ability to enhance compound stability and activity. As the agricultural sector faces increasing pressure to develop sustainable solutions, compounds like this one could play a pivotal role in addressing challenges such as pest resistance and environmental degradation.

The synthesis of N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide involves multi-step organic reactions, including cross-coupling and amidation processes. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's suitability for further studies. Its CAS No. 2034464-57-6 serves as a unique identifier, facilitating accurate referencing in scientific literature and databases.

In the context of AI-driven drug discovery, compounds like N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide are increasingly being analyzed using computational models. These models predict binding affinities and optimize molecular structures, accelerating the identification of potential drug candidates. This intersection of chemistry and artificial intelligence is a hot topic in modern research, reflecting the compound's relevance to cutting-edge scientific advancements.

Another area of interest is the compound's potential role in green chemistry. The incorporation of trifluoromethyl groups can reduce the environmental footprint of chemical processes by improving efficiency and reducing waste. As industries strive to meet sustainability goals, such innovations are gaining traction, further highlighting the importance of CAS No. 2034464-57-6 in contemporary research.

In summary, N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034464-57-6) represents a fascinating example of modern chemical innovation. Its applications span pharmaceuticals, agrochemicals, and computational chemistry, making it a versatile tool for researchers. As scientific inquiry continues to evolve, this compound is poised to contribute significantly to advancements in health, agriculture, and sustainability.